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Compound of Interest

Compound Name: Eniclobrate

CAS No.: 60662-18-2

Cat. No.: B10781295

Get Quote

Executive Summary: The Lipophilicity Challenge
Welcome to the Technical Support Hub. You are likely here because you have observed a

common phenomenon with Eniclobrate: the formation of a white precipitate immediately upon

introducing your concentrated stock solution into aqueous media (PBS, cell culture medium, or

assay buffers).

The Science: Eniclobrate is a diphenylmethane derivative with a molecular weight of 409.91

g/mol .[1][2] Its structure features a highly lipophilic backbone and a pyridine ring. At

physiological pH (7.4), the pyridine nitrogen remains largely unprotonated (pKa ~5.2),

rendering the molecule neutral and practically insoluble in water.

This guide provides field-proven protocols to maintain Eniclobrate in solution for biological

assays, ensuring that your data reflects drug activity, not the artifacts of precipitation.
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Q1: "I dissolved Eniclobrate in DMSO, but it crashes out
when I add it to my cell culture media. Why?"
Diagnosis: This is the "Solvent Shock" effect. When a small volume of high-concentration

organic stock (e.g., 100% DMSO) hits a large volume of aqueous buffer, the local solubility limit

is instantly exceeded before mixing can occur, creating micro-precipitates that may not re-

dissolve.

The Fix:

Increase Mixing Speed: Vortex the media while slowly adding the drug stock.

Use an Intermediate Dilution: Do not jump from 10 mM (Stock) to 10 µM (Final) in one step if

using pure aqueous media.

Add a Surfactant/Carrier: Pre-supplement your media with 0.1% BSA (Bovine Serum

Albumin) or use a cyclodextrin carrier (see Protocol B). Albumin acts as a "sink," binding the

lipophilic drug and keeping it in solution.

Q2: "What is the maximum solubility I can expect?"
Based on structural analogs and commercial stock guidelines:

DMSO: ~10–25 mM (approx. 4–10 mg/mL).

Ethanol: ~10 mM (lower stability than DMSO).

Water/PBS: < 10 µM (Practically insoluble without modification).

Q3: "Can I use acidic buffer to dissolve it?"
Technical Insight: Eniclobrate contains a pyridine ring.[3] Acidifying the solution (pH < 4.0) will

protonate the nitrogen, significantly increasing solubility.

Warning: If your assay requires pH 7.4, neutralizing the acid will cause immediate

reprecipitation unless a stabilizing agent (like Hydroxypropyl-β-cyclodextrin) is present to

"catch" the neutralizing molecules.
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Q4: "How should I formulate Eniclobrate for in vivo oral
gavage?"
Do not use PBS. The compound will sediment, leading to inconsistent dosing. Recommended

Vehicles:

Suspension: 0.5% to 1% Methylcellulose (400 cP) in water.

Oil Solution: Corn oil or Olive oil (Eniclobrate is highly lipophilic and dissolves better in

lipids).

Detailed Experimental Protocols
Protocol A: The "Step-Down" Preparation for Cell
Culture
Use this method to minimize precipitation in cellular assays.

Reagents:

Eniclobrate Solid (Store at 4°C).

Anhydrous DMSO (Cell culture grade).

Culture Media (pre-warmed to 37°C).

Procedure:

Primary Stock: Dissolve 4.1 mg of Eniclobrate in 1 mL of DMSO to create a 10 mM stock

solution. Vortex until completely clear.

Intermediate Work Solution (100x): Dilute the Primary Stock 1:100 into pure DMSO (not

water) to create a 100 µM working solution.

Why? Keeping the intermediate in DMSO prevents premature crashing.

Final Dosing: Add 10 µL of the 100 µM Work Solution to 990 µL of Culture Media (with

serum/BSA).
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Final Concentration: 1 µM.

Final DMSO: 1% (Note: If 1% is toxic to your cells, perform a 1000x dilution step instead to

reach 0.1% DMSO).

Verification: Inspect under a microscope (10x objective). If you see dark crystals or "sand,"

the drug has precipitated.

Protocol B: Cyclodextrin Complexation (The "Gold
Standard")
Use this if you need high concentrations (>10 µM) in aqueous buffer without DMSO toxicity.

Reagents:

Hydroxypropyl-β-Cyclodextrin (HP-β-CD).[4]

Milli-Q Water.

Procedure:

Prepare a 20% (w/v) HP-β-CD solution in Milli-Q water. Filter sterilize (0.22 µm).

Dissolve Eniclobrate in a minimal volume of Acetone or Ethanol (e.g., 10 mg in 0.5 mL).

Add the Eniclobrate solution dropwise to 10 mL of the HP-β-CD solution while stirring

rapidly (magnetic stirrer, 500 RPM).

Stir open-capped in a fume hood for 4–6 hours to allow the organic solvent

(Acetone/Ethanol) to evaporate.

Result: A clear aqueous solution where Eniclobrate is trapped inside the cyclodextrin cavity.

QC: Measure absorbance at 260–280 nm (check specific lambda max) to confirm

concentration.

Solubility Data & Reference Table

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7227978/
https://www.benchchem.com/product/b10781295/docs?utm_src=pdf-body#technical-support-center-solubilization-strategies-for-eniclobrate
https://www.benchchem.com/product/b10781295/docs?utm_src=pdf-body#technical-support-center-solubilization-strategies-for-eniclobrate
https://www.benchchem.com/product/b10781295/docs?utm_src=pdf-body#technical-support-center-solubilization-strategies-for-eniclobrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10781295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent / Vehicle
Solubility Limit
(Est.)

Usage Context Notes

DMSO ~25 mM Stock Storage

Hygroscopic; keep

tightly sealed at

-20°C.

Ethanol (100%) ~10 mM Stock Storage

Prone to evaporation;

less stable than

DMSO.

PBS (pH 7.4) < 1 µM
NOT

RECOMMENDED

Immediate

precipitation.

0.5% Methylcellulose Suspension In Vivo (Oral)
Requires

homogenization.

Corn Oil ~5–10 mM In Vivo (Oral)
Good bioavailability

for lipophilic drugs.

20% HP-β-CD ~1–2 mM Aqueous Assays

Best for avoiding

organic solvent

toxicity.

Decision Workflow (Visualization)
The following diagram outlines the logical decision process for selecting the correct formulation

strategy based on your experimental endpoint.
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Caption: Decision tree for Eniclobrate formulation. Select the path matching your assay

tolerance for organic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. GSRS [gsrs.ncats.nih.gov]

2. medkoo.com [medkoo.com]

3. Influence of beclobrate and eniclobrate on cholesterol metabolism in rats - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Enhancement of Dissolution of Fenofibrate Using Complexation with Hydroxy Propyl β-
Cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]

5. qeios.com [qeios.com]

To cite this document: BenchChem. [Technical Support Center: Solubilization Strategies for
Eniclobrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10781295/docs#technical-support-center-
solubilization-strategies-for-eniclobrate]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10781295/docs?utm_src=pdf-body#technical-support-center-solubilization-strategies-for-eniclobrate
https://www.qeios.com/read/YDHOE1/pdf
https://ncit.nci.nih.gov/ncitbrowser/ConceptReport.jsp?dictionary=NCI_Thesaurus&ns=ncit&code=C72992
https://www.benchchem.com/product/b10781295/docs?utm_src=pdf-body#technical-support-center-solubilization-strategies-for-eniclobrate
https://pubmed.ncbi.nlm.nih.gov/7037012/
https://www.who.int/docs/default-source/medicines/norms-and-standards/guidelines/quality-control/trs992-annex4.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3159273/
https://www.benchchem.com/product/b10781295?utm_src=pdf-custom-synthesis#bc-rfq
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MH30M0ZDFJ
https://www.medkoo.com/products/46431
https://pubmed.ncbi.nlm.nih.gov/6686045/
https://pubmed.ncbi.nlm.nih.gov/6686045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7227978/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7227978/
https://www.qeios.com/read/YDHOE1/pdf
https://www.benchchem.com/product/b10781295/docs#technical-support-center-solubilization-strategies-for-eniclobrate
https://www.benchchem.com/product/b10781295/docs#technical-support-center-solubilization-strategies-for-eniclobrate
https://www.benchchem.com/product/b10781295/docs#technical-support-center-solubilization-strategies-for-eniclobrate
https://www.benchchem.com/product/b10781295/docs#technical-support-center-solubilization-strategies-for-eniclobrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10781295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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